Cas no 2229413-21-0 ((2,4-Dimethylhex-5-yn-3-yl)benzene)

• Product Name: (2,4-Dimethylhex-5-yn-3-yl)benzene
• CAS No: 2229413-21-0
• MF: C₁₄H₁₈
• MW: 186.292724132538
• CID: 6280804
• PubChem ID: 165660779
• Update Time: 2025-06-26

(2,4-Dimethylhex-5-yn-3-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2229413-21-0
• (2,4-dimethylhex-5-yn-3-yl)benzene
• EN300-1876887
• (2,4-Dimethylhex-5-yn-3-yl)benzene

• Inchi： 1S/C14H18/c1-5-12(4)14(11(2)3)13-9-7-6-8-10-13/h1,6-12,14H,2-4H3
• InChI Key： LHGQRRORKLASHT-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C(C#C)C)C(C)C

Computed Properties

• Exact Mass: 186.140850574g/mol
• Monoisotopic Mass: 186.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on (2,4-Dimethylhex-5-yn-3-yl)benzene

(2,4-Dimethylhex-5-yn-3-yl)benzene: A Comprehensive Overview

(2,4-Dimethylhex-5-yn-3-yl)benzene, identified by the CAS Registry Number 2229413-21-0, is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its hexynyl group attached to a benzene ring, with specific substituents that influence its chemical properties and potential applications. Recent advancements in synthetic methodologies and materials science have highlighted the significance of such compounds in developing novel materials and pharmaceuticals.

The molecular structure of (2,4-Dimethylhex-5-yn-3-yl)benzene consists of a benzene ring connected to a hexynyl chain, which contains two methyl groups at the 2 and 4 positions. The presence of triple bonds in the hexynyl group introduces unique electronic properties, making this compound a potential candidate for applications in conjugated systems and electronic materials. Recent studies have explored the use of such compounds in the development of organic semiconductors, where their electronic characteristics can be tailored for specific device applications.

The synthesis of (2,4-Dimethylhex-5-yn-3-yl)benzene involves a series of carefully designed reactions, including alkyne chemistry and coupling reactions. Researchers have employed methods such as Sonogashira coupling and alkyne metathesis to construct the desired structure with high precision. These synthetic approaches not only ensure the purity of the compound but also pave the way for further functionalization to explore its properties in different chemical environments.

One of the most promising applications of (2,4-Dimethylhex-5-yn-3-yl)benzene lies in its potential as a building block for advanced materials. Its ability to form extended conjugated systems makes it an attractive candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has demonstrated that incorporating such compounds into polymer backbones can significantly enhance the electronic performance of these materials, leading to more efficient devices.

In addition to its role in materials science, (2,4-Dimethylhex-5-yn-3-ylium)benzene has shown potential in medicinal chemistry. The compound's unique structure allows for interactions with biological systems, making it a valuable tool in drug discovery efforts. Studies have explored its ability to modulate cellular pathways and interact with key proteins, highlighting its potential as a lead compound for therapeutic development.

The physical and chemical properties of (2,4-Dimethylhexeinylnonyl)benzene are highly dependent on its molecular structure. Its triple bond introduces rigidity into the molecule, which can influence its solubility, stability, and reactivity. Recent investigations have focused on understanding how these properties can be optimized for specific applications, such as improving the stability of organic semiconductors or enhancing drug delivery systems.

In conclusion, (2,4-Dimethylhexeinylnonyl)benzene, with its CAS number 2229413–21–0, represents a significant advancement in organic chemistry. Its versatile structure and unique properties make it a valuable compound for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.